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Dienogest-d4 in Analytical Science

Dienogest-d4 is a stable, deuterium-labeled isotope of Dienogest, incorporating four deuterium atoms ([2]H

or D) in its structure. Its primary application is serving as an internal standard in quantitative bioanalysis

using mass spectrometry [1] [2].

e Purpose: Using a deuterated internal standard corrects for variations in sample preparation and
instrument response, significantly improving the accuracy and reliability of quantitative measurements

[1].
¢ Molecular Weight: Its molecular weight is 315.44 g/mol (compared to 311.43 g/mol for unlabeled

Dienogest), with a molecular formula of C20H21D4NO2 [1] [3].

Protocols for Quantifying Progestins with Internal
Standards

While specific parameters for Dienogest-d4 are not listed, established LC-MS/MS protocols for multi-
progestin panels provide a methodological blueprint. The following workflow is adapted from validated

methods used to quantify Dienogest and other progestins in human plasma.
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Key Experimental Details:

e Sample Preparation: The method uses online solid-phase extraction (SPE), which automates and
streamlines the cleanup and enrichment of analytes from complex biological samples like plasma [2].

e Chromatography: Separation is achieved using a high-performance liquid chromatography (HPLC)
system with a gradient elution profile, which helps resolve the different progestins from each other
and from matrix components [2].

¢ Mass Spectrometry Detection:

o Instrument: Triple Quadrupole Mass Spectrometer (MS/MS) [2].

o lonization: Electrospray lonization (ESI), typically in positive mode [2].

o Acquisition Mode: Selected Reaction Monitoring (SRM), also known as Multiple Reaction
Monitoring (MRM). This involves selecting a specific precursor ion for each analyte and
monitoring one or more characteristic product ions for highly specific and sensitive
quantification [2].

¢ Quantification: The method relies on stable isotope-labeled internal standards (like Dienogest-d4)
for precise quantification. Calibration curves are constructed from known concentrations, and the
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response of the analyte is normalized to the response of its internal standard [2].

Available Information on Dienogest and Related
Methods

The table below summarizes the key information available from the search results.

Aspect Available Information

Source

Dienogest-d4 (Internal  Confirmed use as a deuterium-labeled internal standard for

Standard) guantitative analysis via LC-MS/MS or GC-MS.
Unlabeled Dienogest Included in multi-analyte panels for quantification in human
(Analyte) plasma and environmental water samples.

Quantification Range Reported range for Dienogest: 5 - 100 ng/mL (as part of a 6-
(in Plasma) progestin panel).

Method Sensitivity Lower Limit of Quantification (LLOQ) for Dienogest in plasma: 5
(LLOQ) ng/mL.

Alternative Spectrophotometric and HPLC-UV methods exist for
Techniques pharmaceutical preparation analysis (not for complex

biomatrices).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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